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Compound of Interest

Compound Name: Vanillin acetate

Cat. No.: B042379 Get Quote

Vanillin Acetate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of vanillin acetate, a significant derivative

of vanillin. The document details its chemical identity, physicochemical properties, synthesis

protocols, and analytical methodologies. This guide is intended to be a valuable resource for

professionals in research, chemical synthesis, and drug development.

Chemical Identity and Synonyms
Vanillin acetate is chemically known as (4-formyl-2-methoxyphenyl) acetate.[1] It is the acetate

ester produced through the formal condensation of the phenolic hydroxyl group of vanillin with

acetic acid.[1][2] This compound is also recognized by a variety of synonyms and alternative

names in commercial and scientific literature.

Table 1: Synonyms and Alternative Names for Vanillin Acetate
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Synonym/Alternative Name Reference

4-Acetoxy-3-methoxybenzaldehyde [3][4][5]

Acetovanillin [1][5][6]

Acetylvanillin [1][5][6]

4-Formyl-2-methoxyphenyl acetate [1][6][7]

O-Acetylvanillin [5][6]

4-O-Acetylvanillin [5][6][8]

Benzaldehyde, 4-(acetyloxy)-3-methoxy- [1][6]

3-Methoxy-4-acetoxybenzaldehyde [4]

Vanillin, acetate [5]

(4-methanoyl-2-methoxy-phenyl) ethanoate [4]

Acetic acid (4-formyl-2-methoxyphenyl) ester [4]

Physicochemical Properties
Vanillin acetate is a white to beige crystalline solid with a mild, creamy, and balsamic vanilla-

like odor.[1][2][4] Its key physicochemical properties are summarized in the table below,

providing essential data for its handling, formulation, and analysis.

Table 2: Physicochemical Properties of Vanillin Acetate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.medchemexpress.com/vanillin-acetate.html
https://www.scribd.com/document/440932349/Experiment-3
https://www.chegg.com/homework-help/questions-and-answers/experiment-69-procedureacid-catalyzed-esterification-1place-015-g-vanillin-1-ml-acetic-anh-q56715992
https://studylib.net/doc/5798303/preparation-of-vanillin-acetate
https://www.chegg.com/homework-help/questions-and-answers/experiment-69-procedureacid-catalyzed-esterification-1place-015-g-vanillin-1-ml-acetic-anh-q56715992
https://www.chemicalbook.com/SpectrumEN_CB5142181_NMR.htm
https://studylib.net/doc/5798303/preparation-of-vanillin-acetate
https://www.chegg.com/homework-help/questions-and-answers/experiment-69-procedureacid-catalyzed-esterification-1place-015-g-vanillin-1-ml-acetic-anh-q56715992
https://www.chemicalbook.com/SpectrumEN_CB5142181_NMR.htm
https://studylib.net/doc/5798303/preparation-of-vanillin-acetate
https://www.chemicalbook.com/SpectrumEN_CB5142181_NMR.htm
https://www.scribd.com/document/489905042/EXP-3-CHM557
https://www.chegg.com/homework-help/questions-and-answers/experiment-69-procedureacid-catalyzed-esterification-1place-015-g-vanillin-1-ml-acetic-anh-q56715992
https://www.chemicalbook.com/SpectrumEN_CB5142181_NMR.htm
https://www.chegg.com/homework-help/questions-and-answers/experiment-69-procedureacid-catalyzed-esterification-1place-015-g-vanillin-1-ml-acetic-anh-q56715992
https://www.chemicalbook.com/SpectrumEN_CB5142181_NMR.htm
https://www.researchgate.net/publication/360435916_Vanillin_A_food_additive_with_multiple_biological_activities
https://studylib.net/doc/5798303/preparation-of-vanillin-acetate
https://www.chemicalbook.com/SpectrumEN_CB5142181_NMR.htm
https://www.scribd.com/document/440932349/Experiment-3
https://www.chegg.com/homework-help/questions-and-answers/experiment-69-procedureacid-catalyzed-esterification-1place-015-g-vanillin-1-ml-acetic-anh-q56715992
https://www.scribd.com/document/440932349/Experiment-3
https://www.scribd.com/document/440932349/Experiment-3
https://www.benchchem.com/product/b042379?utm_src=pdf-body
https://studylib.net/doc/5798303/preparation-of-vanillin-acetate
https://www.scribd.com/document/605354205/Lab-Report-Experiment-3-Esterification-Reactions-of-Vanillin
https://www.scribd.com/document/440932349/Experiment-3
https://www.benchchem.com/product/b042379?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C₁₀H₁₀O₄ [1][9]

Molecular Weight 194.18 g/mol [1][9]

CAS Number 881-68-5 [1][9]

Appearance
White to beige crystalline

powder/needles
[1][2][4]

Melting Point 77-79 °C [1][7]

Boiling Point 287-288 °C at 760 mmHg [1]

Solubility

Very slightly soluble in water;

Soluble in chloroform, DCM,

ethyl acetate

[1][4]

IUPAC Name
(4-formyl-2-methoxyphenyl)

acetate
[1]

Synthesis of Vanillin Acetate
Vanillin acetate is commonly synthesized via the esterification of vanillin with acetic anhydride.

This reaction can be performed under either acidic or basic conditions, with the choice of

catalyst influencing the reaction mechanism and potentially the product yield and purity.

General Experimental Workflow
The synthesis of vanillin acetate from vanillin generally follows a straightforward workflow

involving the reaction of the starting materials, followed by purification of the product.
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Caption: General workflow for the synthesis of vanillin acetate.

Experimental Protocol: Base-Catalyzed Synthesis
This protocol describes the synthesis of vanillin acetate from vanillin using sodium hydroxide

as a base catalyst.

Materials:

Vanillin (1.50 g)

10% Sodium Hydroxide (NaOH) solution (25 mL)

Acetic Anhydride (4.0 mL)

Crushed Ice (30 g)

Ice-cold water

Ethanol (for recrystallization)

Procedure:
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Dissolve 1.50 g of vanillin in 25 mL of 10% NaOH solution in a 250 mL Erlenmeyer flask.

To the solution, add 30 g of crushed ice followed by 4.0 mL of acetic anhydride.

Stopper the flask and shake it vigorously for approximately 20 minutes. A milky-white

precipitate of vanillin acetate should form.

Collect the crude product by vacuum filtration and wash the solid with three portions of ice-

cold water.

Purify the crude product by recrystallization from warm 50% aqueous ethanol.

Allow the solution to cool slowly to room temperature and then in an ice bath to maximize

crystal formation.

Collect the purified crystals by vacuum filtration, allow them to dry completely, and determine

the yield and melting point.

Experimental Protocol: Acid-Catalyzed Synthesis
This protocol outlines the synthesis of vanillin acetate using sulfuric acid as a catalyst.

Materials:

Vanillin (1.5 g)

Acetic Anhydride (10 mL)

1.0 M Sulfuric Acid (H₂SO₄) (10 drops)

Ice-cold water

Procedure:

In a conical flask, dissolve 1.5 g of vanillin in 10 mL of acetic anhydride.

Slowly add 10 drops of 1.0 M H₂SO₄ to the solution while stirring.

Continue stirring the mixture at room temperature for about an hour.
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Pour the reaction mixture into 35 mL of ice-cold water to precipitate the product.

Collect the crude product by vacuum filtration and wash it with several portions of ice-cold

water.

Purify the product by recrystallization from an appropriate solvent, such as ethanol.

Collect the purified crystals by vacuum filtration, dry them, and characterize the final product.

Analytical Methods
The characterization and purity assessment of vanillin acetate are crucial for its application in

various fields. Several analytical techniques are employed for this purpose.

Table 3: Analytical Methods for Vanillin Acetate
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Analytical
Technique

Purpose
Key
Observations/Data

Reference(s)

High-Performance

Liquid

Chromatography

(HPLC)

Purity assessment

and quantification.

Retention time and

peak area are used to

determine purity and

concentration against

a standard.

[10][11]

Gas Chromatography-

Mass Spectrometry

(GC-MS)

Identification and

quantification of

volatile components.

The mass spectrum

provides a unique

fragmentation pattern

for identification, and

the peak area allows

for quantification.

[12][13]

Nuclear Magnetic

Resonance (NMR)

Spectroscopy

Structural elucidation

and confirmation.

¹H and ¹³C NMR

spectra provide

detailed information

about the chemical

environment of each

atom in the molecule.

[2][6][7][14]

Infrared (IR)

Spectroscopy

Identification of

functional groups.

Characteristic

absorption bands for

the ester carbonyl

(C=O) and aldehyde

(C=O) groups confirm

the structure.

[2][7]

Melting Point Analysis Purity assessment.

A sharp melting point

range close to the

literature value

indicates high purity.

[2][7]

Biological Activity and Signaling Pathways
Currently, there is limited direct research on the specific biological activities and signaling

pathways of vanillin acetate. Much of the existing research focuses on its precursor, vanillin,
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which has been reported to possess antioxidant, antimicrobial, and anti-inflammatory

properties.[8][15]

One study has shown that a derivative of vanillin, not vanillin acetate itself, can suppress the

growth of colon cancer cells by inhibiting the Wnt/β-catenin signaling pathway.[16][17] Another

related compound, vanillic acid, has been found to stimulate anagen signaling through the

PI3K/Akt/β-catenin pathway in dermal papilla cells.[18]

The logical relationship for the synthesis and potential, though unconfirmed, biological

investigation of vanillin acetate can be visualized as follows:
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Caption: Synthesis and hypothetical biological investigation of vanillin acetate.

Future research is warranted to explore the distinct pharmacological profile of vanillin acetate
and to determine if it modulates specific cellular signaling pathways, which could be of interest
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to drug development professionals.

Conclusion
This technical guide has provided a comprehensive overview of vanillin acetate, covering its

nomenclature, physicochemical properties, detailed synthesis protocols, and analytical

characterization methods. While the biological activity of vanillin acetate remains an area for

further exploration, its well-defined chemical nature and relationship to the bioactive compound

vanillin make it a molecule of interest for future research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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